(E)-N-(furan-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)-3-(thiophen-3-yl)acrylamide

• IUPAC Name: (E)-N-(furan-3-ylmethyl)-3-thiophen-3-yl-N-(2-thiophen-2-ylethyl)prop-2-enamide
• InChI: InChI=1S/C18H17NO2S2/c20-18(4-3-15-7-11-22-14-15)19(12-16-6-9-21-13-16)8-5-17-2-1-10-23-17/h1-4,6-7,9-11,13-14H,5,8,12H2/b4-3+
• InChI Key: GERRQJBJEVJKOW-ONEGZZNKSA-N
• Canonical SMILES: C1=CSC(=C1)CCN(CC2=COC=C2)C(=O)C=CC3=CSC=C3
• Isomeric SMILES: C1=CSC(=C1)CCN(CC2=COC=C2)C(=O)/C=C/C3=CSC=C3
• Molecular Formula: C18H17NO2S2
• Molecular Weight: 343.5 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product.

Molecular Structure Analysis

Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the molecular structure of a compound.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes looking at reaction mechanisms, rates, and the conditions under which the reactions occur.

Physical And Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility, density, and reactivity with other substances.

Scientific Research Applications

Synthesis and Building Blocks

• The compound is relevant in the synthesis of diverse chemical structures. For example, the Diels-Alder adduct of ethyl (E)-3-nitroacrylate and furan serves as a versatile template for synthesizing hydroxylated derivatives of 2-aminocyclohexanecarboxylic acid (ACHC), which are useful building blocks for β-peptides (Masesane & Steel, 2004).

Chemical Reactions and Transformations

• The compound undergoes various chemical reactions, such as intramolecular cyclization. For example, Alkyl E-3-(furyl)-3-(diethoxyphosphoryl)acrylates can undergo intramolecular cyclization to form dihydrothiopyrano derivatives (Pevzner, 2021).
• N-(2-Acylaryl)benzamides and analogous compounds undergo Camps cyclization to yield quinolin-4(1H)-ones (Mochalov et al., 2016).

Optical and Electronic Applications

• Thiophene dyes, including derivatives of the compound, are designed for enhanced nonlinear optical limiting, beneficial in photonic or optoelectronic devices (Anandan et al., 2018).

Medical and Pharmaceutical Research

• A related chemical compound, (E)-3-(furan-2-yl)-N-(4-sulfamoylphenyl) acrylamide, has been found to suppress the enzymatic activities of SARS coronavirus helicase, indicating potential therapeutic applications (Lee et al., 2017).

Solar Energy Applications

• Phenothiazine derivatives with furan as a conjugated linker, similar in structure to the compound , have shown improvement in solar energy-to-electricity conversion efficiency in dye-sensitized solar cells (Kim et al., 2011).

Mechanism of Action

This is typically used in the context of biological activity. It involves studying how the compound interacts with biological systems or processes.

Safety and Hazards

This involves studying the toxicity of the compound, its potential for causing harm to humans or the environment, and the precautions that need to be taken when handling it.

Future Directions

This involves predicting or suggesting future research directions based on the current understanding of the compound.